Cas no 53146-45-5 (2-Propanol, 1-butoxy-3-(2-propenyloxy)-)

2-Propanol, 1-butoxy-3-(2-propenyloxy)- structure
53146-45-5 structure
Product Name:2-Propanol, 1-butoxy-3-(2-propenyloxy)-
CAS No:53146-45-5
MF:C10H20O3
MW:188.264003753662
CID:1580900
PubChem ID:13805865
Update Time:2025-04-21

2-Propanol, 1-butoxy-3-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-butoxy-3-(2-propenyloxy)-
    • 1-butoxy-3-prop-2-enoxypropan-2-ol
    • 53146-45-5
    • SCHEMBL17889168
    • 1-Butoxy-3-[(prop-2-en-1-yl)oxy]propan-2-ol
    • DTXSID30550043
    • Inchi: 1S/C10H20O3/c1-3-5-7-13-9-10(11)8-12-6-4-2/h4,10-11H,2-3,5-9H2,1H3
    • InChI Key: DUHBCTOSRLCNDL-UHFFFAOYSA-N
    • SMILES: O(CCCC)CC(COCC=C)O

Computed Properties

  • Exact Mass: 188.1413
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69

2-Propanol, 1-butoxy-3-(2-propenyloxy)- Related Literature

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